Cas no 39679-60-2 (Nitrogenistein)

• Product Name: Nitrogenistein
• CAS No: 39679-60-2
• MF: C₁₅H₉NO₅
• MW: 283.235664129257
• CID: 825768
• PubChem ID: 5058788
• Update Time: 2025-04-19

Nitrogenistein Chemical and Physical Properties

Names and Identifiers

• Nitrogenistein
• 4'-Nitro-6-hydroxyflavone
• 6-Hydroxy-4'-nitro-flavon
• 6-hydroxy-4'-nitroflavone
• 4'-Nitro-6-hydroxyflavone; 6-Hydroxy-2-(4-nitrophenyl)-4H-1-benzopyran-4-one;
• 39679-60-2
• BDBM50011442
• 6-hydroxy-2-(4-nitrophenyl)chromen-4-one
• DTXSID20407890
• 6-Hydroxy-2-(4-nitro-phenyl)-chromen-4-one
• 6-hydroxy-2-(4-nitrophenyl)-4H-chromen-4-one
• AKOS030254254
• CHEMBL168090

• Inchi： 1S/C15H9NO5/c17-11-5-6-14-12(7-11)13(18)8-15(21-14)9-1-3-10(4-2-9)16(19)20/h1-8,17H
• InChI Key： GKCGOBHFOXZJDK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C=C1C1C=CC(=CC=1)[N+](=O)[O-])=O)O

Computed Properties

• Exact Mass: 283.04800
• Monoisotopic Mass: 283.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.494
• Melting Point: 320-325°C
• Boiling Point: 530.8°C at 760 mmHg
• Flash Point: 274.8°C
• Refractive Index: 1.692
• PSA: 96.26000
• LogP: 3.59700